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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B15560602 Get Quote

For Immediate Implementation by Laboratory and Research Professionals

This document provides essential safety protocols and logistical procedures for the proper

disposal of 19,20-Epoxycytochalasin D. Adherence to these guidelines is critical for ensuring

personnel safety, preventing environmental contamination, and maintaining regulatory

compliance. This compound is a potent biological agent and must be handled with the utmost

care throughout its lifecycle, including disposal.

Hazard Identification and Safety Precautions
19,20-Epoxycytochalasin D is classified as a hazardous substance with the following primary

concerns[1]:

Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[1].

As a member of the cytochalasin family, it should be handled as a highly toxic and potentially

teratogenic compound. All personnel must use appropriate personal protective equipment

(PPE) and adhere to strict safety protocols to minimize the risk of exposure through direct

contact or inhalation[1].

Quantitative Cytotoxicity Data
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While specific LD50 data for 19,20-Epoxycytochalasin D is not readily available, the following

table summarizes its cytotoxic activity (IC50) against various cell lines, illustrating its potent

biological effects.

Cell Line IC50 (µM) Reference

BT-549 7.84 [2]

LLC-PK11 8.4 [2]

P388 0.16 [2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol details the mandatory steps for the safe disposal of 19,20-Epoxycytochalasin D
from a laboratory setting.

Objective: To safely collect, decontaminate (where applicable), and package all 19,20-
Epoxycytochalasin D waste for final disposal by a certified hazardous waste management

service.

Materials:

Designated, leak-proof, and clearly labeled hazardous waste containers

Sealable plastic bags for solid waste

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Safety glasses with side shields or goggles

Chemical fume hood

10% bleach solution (freshly prepared)
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Absorbent pads

Procedure:

Waste Segregation:

At the point of generation, immediately segregate all materials contaminated with 19,20-
Epoxycytochalasin D. This includes:

Unused or expired pure compound.

Stock solutions and dilutions.

Contaminated labware (e.g., pipette tips, tubes, vials, flasks).

Contaminated personal protective equipment (PPE).

Any materials used for spill cleanup.

Liquid Waste Management:

Aqueous Solutions:

Working within a certified chemical fume hood, transfer aqueous waste containing

19,20-Epoxycytochalasin D to a designated hazardous waste container.

For decontamination of dilute aqueous solutions, carefully add a 10% final concentration

of bleach. Allow the solution to react for a minimum of 30 minutes[1].

Crucially, even after decontamination, this treated liquid must be disposed of as

hazardous chemical waste[1].

Non-Aqueous Solutions:

Do not treat with bleach.

Collect in a separate, compatible hazardous waste container clearly labeled with the

solvent and "19,20-Epoxycytochalasin D waste".
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Solid Waste Management:

Place all contaminated solid waste (e.g., used vials, absorbent pads, gloves, lab coats)

into a sealable, heavy-duty plastic bag[1].

Seal the bag and place it into a designated rigid, leak-proof hazardous waste container[1].

Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with absorbent pads.

Carefully collect the contaminated absorbent material and place it in the solid hazardous

waste container[1].

Clean the spill area with a 10% bleach solution, followed by a water rinse. Absorb all

cleaning solutions with fresh pads and dispose of them as hazardous waste[1].

Final Packaging and Labeling:

Ensure all hazardous waste containers are securely sealed.

Label each container clearly with:

"Hazardous Waste"

"19,20-Epoxycytochalasin D"

The specific contents (e.g., "Aqueous Waste," "Solid Waste," "Sharps")

Any other information required by your institution's Environmental Health and Safety

(EHS) department.

Storage and Disposal:

Store the sealed and labeled hazardous waste containers in a designated, secure area

away from general laboratory traffic.
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Arrange for pickup and final disposal through your institution's approved hazardous waste

disposal contractor. The primary and required method of disposal is through a licensed

hazardous waste facility[1].

Disposal Workflow and Logic
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 19,20-Epoxycytochalasin D.
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Caption: Disposal workflow for 19,20-Epoxycytochalasin D waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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